glisoprenin A
glisoprenin A
Brand Name:
Vulcanchem
CAS No.:
144376-62-5
VCID:
VC0125141
InChI:
InChI=1S/C45H82O5/c1-37(2)19-14-28-42(7,47)30-16-32-44(9,49)34-18-35-45(10,50)33-17-31-43(8,48)29-15-26-40(5)24-12-22-38(3)20-11-21-39(4)23-13-25-41(6)27-36-46/h19-20,23-24,27,46-50H,11-18,21-22,25-26,28-36H2,1-10H3/b38-20+,39-23+,40-24+,41-27+
SMILES:
CC(=CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCCC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C)O)O)O)O)C
Molecular Formula:
C45H82O5
Molecular Weight:
703.1 g/mol
glisoprenin A
CAS No.: 144376-62-5
Main Products
VCID: VC0125141
Molecular Formula: C45H82O5
Molecular Weight: 703.1 g/mol
CAS No. | 144376-62-5 |
---|---|
Product Name | glisoprenin A |
Molecular Formula | C45H82O5 |
Molecular Weight | 703.1 g/mol |
IUPAC Name | (2E,6E,10E,14E)-3,7,11,15,19,23,27,31,35-nonamethylhexatriaconta-2,6,10,14,34-pentaene-1,19,23,27,31-pentol |
Standard InChI | InChI=1S/C45H82O5/c1-37(2)19-14-28-42(7,47)30-16-32-44(9,49)34-18-35-45(10,50)33-17-31-43(8,48)29-15-26-40(5)24-12-22-38(3)20-11-21-39(4)23-13-25-41(6)27-36-46/h19-20,23-24,27,46-50H,11-18,21-22,25-26,28-36H2,1-10H3/b38-20+,39-23+,40-24+,41-27+ |
Standard InChIKey | DVYSZUSSOIXHOF-VNEVDCACSA-N |
Isomeric SMILES | CC(=CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCC/C(=C/CC/C(=C/CC/C(=C/CC/C(=C/CO)/C)/C)/C)/C)O)O)O)O)C |
SMILES | CC(=CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCCC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C)O)O)O)O)C |
Canonical SMILES | CC(=CCCC(C)(CCCC(C)(CCCC(C)(CCCC(C)(CCCC(=CCCC(=CCCC(=CCCC(=CCO)C)C)C)C)O)O)O)O)C |
Synonyms | glisoprenin A |
PubChem Compound | 6438768 |
Last Modified | Nov 11 2021 |
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